molecular formula C12H18N4O7P2S2 B1205536 Thiamine thiothiazolone pyrophosphate CAS No. 59733-98-1

Thiamine thiothiazolone pyrophosphate

Cat. No. B1205536
CAS RN: 59733-98-1
M. Wt: 456.4 g/mol
InChI Key: SYRCOKXTJAASDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Thiamine thiothiazolone pyrophosphate, also known as Thiamine thiothiazolone pyrophosphate, is a useful research compound. Its molecular formula is C12H18N4O7P2S2 and its molecular weight is 456.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiamine thiothiazolone pyrophosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiamine thiothiazolone pyrophosphate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

59733-98-1

Product Name

Thiamine thiothiazolone pyrophosphate

Molecular Formula

C12H18N4O7P2S2

Molecular Weight

456.4 g/mol

IUPAC Name

2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-2-sulfanylidene-1,3-thiazol-5-yl]ethyl phosphono hydrogen phosphate

InChI

InChI=1S/C12H18N4O7P2S2/c1-7-10(3-4-22-25(20,21)23-24(17,18)19)27-12(26)16(7)6-9-5-14-8(2)15-11(9)13/h5H,3-4,6H2,1-2H3,(H,20,21)(H2,13,14,15)(H2,17,18,19)

InChI Key

SYRCOKXTJAASDE-UHFFFAOYSA-N

SMILES

CC1=C(SC(=S)N1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)O

Canonical SMILES

CC1=C(SC(=S)N1CC2=CN=C(N=C2N)C)CCOP(=O)(O)OP(=O)(O)O

Other CAS RN

59733-98-1

synonyms

thiamine thiothiazolone pyrophosphate
TTTPP

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.